Cas no 31458-33-0 (5-Methoxypyrimidine)

• Product Name: 5-Methoxypyrimidine
• CAS No: 31458-33-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD04971313
• CID: 299028
• PubChem ID: 573467
• Update Time: 2025-06-11

5-Methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrimidine
• 5-Methoxy-pyrimidine
• C5H6N2O
• Pyrimidine, 5-methoxy-
• Pyrimidine, 5-methoxy- (6CI,7CI,8CI,9CI)
• 5-Methoxypyrimidin
• pyrimidine,5-methoxy
• AKOS006295436
• JIADELSANNMYFC-UHFFFAOYSA-N
• Q63409048
• CS-0019049
• FT-0671367
• AC-23096
• 31458-33-0
• SCHEMBL168454
• AMY11580
• SY034303
• DTXSID90341494
• J-517716
• DS-0745
• A5695
• MFCD04971313
• 2-fluor-3-methoxy benzoic acid
• SB57589
• DB-068466
• AI-942/42301796
• DTXCID10292575
• methyl5-pyrimidinylether

• MDL： MFCD04971313
• Inchi： 1S/C5H6N2O/c1-8-5-2-6-4-7-3-5/h2-4H,1H3
• InChI Key： JIADELSANNMYFC-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CN=C1

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.102
• Melting Point: 46-47 ºC
• Boiling Point: 182 ºC
• Flash Point: 64 ºC
• Refractive Index: 1.494
• PSA: 35.01000
• LogP: 0.48520
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

5-Methoxypyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxypyrimidine

Comprehensive Overview of 5-Methoxypyrimidine (CAS No. 31458-33-0): Properties, Applications, and Industry Insights

5-Methoxypyrimidine (CAS No. 31458-33-0) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system with significant relevance in pharmaceuticals, agrochemicals, and material science. With the molecular formula C₅H₆N₂O, this compound features a methoxy group (-OCH₃) attached to the fifth position of the pyrimidine ring, enhancing its reactivity and functional versatility. Researchers and industries value 5-Methoxypyrimidine for its role as a building block in synthesizing complex molecules, particularly in drug discovery and crop protection formulations.

The growing demand for pyrimidine derivatives in medicinal chemistry has propelled interest in 5-Methoxypyrimidine. Recent studies highlight its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, its structural motif is frequently incorporated into molecules targeting cancer therapies and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its application in agrochemical intermediates addresses global challenges like sustainable farming and pest resistance management.

From a physicochemical perspective, 5-Methoxypyrimidine exhibits a melting point range of 30–35°C and a boiling point of approximately 220°C, making it suitable for reactions under moderate thermal conditions. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in liquid-phase synthesis. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, which is critical for high-yield industrial processes.

Innovations in green chemistry have further optimized the production of 5-Methoxypyrimidine. Catalytic methods using transition metals or enzymatic pathways reduce waste generation, resonating with the industry's shift toward environmentally friendly synthesis. This aligns with frequent search queries like "sustainable chemical synthesis" or "low-toxicity intermediates," reflecting user concerns about ecological impact.

In the pharmaceutical sector, 5-Methoxypyrimidine derivatives are explored for their bioavailability enhancement properties. For example, modifying drug candidates with methoxy groups can improve membrane permeability—a hot topic in drug delivery systems. Such applications are often discussed in forums on "how to improve drug solubility" or "strategies for CNS-targeted therapeutics."

The compound's stability under acidic and basic conditions also makes it valuable for material science applications. Researchers investigate its incorporation into polymers or coatings to impart UV resistance or antimicrobial properties, addressing trends in "smart materials" and "functional surfaces."

Regulatory compliance is another critical aspect. While 5-Methoxypyrimidine is not classified as hazardous under major chemical inventories like REACH or TSCA, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This responds to frequent searches on "chemical safety guidelines" and "lab best practices."

In summary, 5-Methoxypyrimidine (CAS No. 31458-33-0) bridges multiple scientific disciplines, offering solutions to contemporary challenges in healthcare, agriculture, and advanced materials. Its adaptability and evolving applications ensure its prominence in both academic research and industrial innovation.